Cas no 131110-43-5 (4-Chloro-3-(2-chloroethyl)-8-methylcinnoline)

• Product Name: 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline
• CAS No: 131110-43-5
• MF: C₁₁H₁₀Cl₂N₂
• MW: 241.116500377655
• CID: 3167334
• PubChem ID: 20072762
• Update Time: 2025-05-24

4-Chloro-3-(2-chloroethyl)-8-methylcinnoline Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4-chloro-3-(2-chloroethyl)-8-methyl-
• SCHEMBL9864633
• 131110-43-5
• 3 -(2-Chloroethyl)-4-chloro-8-methylcinnoline
• 4-chloro-3-(2-chloroethyl)-8-methylcinnoline
• 3-(2-Chloroethyl)-4-chloro-8-methylcinnoline
• BFGQAQMCQRADHR-UHFFFAOYSA-N
• 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline

• Inchi： 1S/C11H10Cl2N2/c1-7-3-2-4-8-10(13)9(5-6-12)14-15-11(7)8/h2-4H,5-6H2,1H3
• InChI Key： BFGQAQMCQRADHR-UHFFFAOYSA-N
• SMILES： ClC1=C(CCCl)N=NC2C(C)=CC=CC=21

Computed Properties

• Exact Mass: 240.0221037g/mol
• Monoisotopic Mass: 240.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline

4-Chloro-3-(2-chloroethyl)-8-methylcinnoline: A Comprehensive Overview

The compound with CAS No. 131110-43-5, known as 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of cinnolines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a pyridine ring fused to a benzene ring. The presence of chlorine substituents and an ethyl group at specific positions on the cinnoline framework imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers in organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the potential of 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline as a building block for the synthesis of advanced materials, particularly in the development of organic semiconductors. The compound's electronic structure, influenced by the electron-withdrawing chlorine atoms and the electron-donating methyl group, facilitates charge transport properties that are crucial for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and stability of the resulting materials, paving the way for its use in next-generation electronic devices.

In addition to its electronic properties, 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline has shown promise in biological systems. Preclinical studies have revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The selective inhibition of these enzymes suggests potential therapeutic applications in conditions like Alzheimer's disease, where cholinergic deficits play a significant role. Furthermore, ongoing research is exploring the compound's ability to modulate other enzyme systems and its potential as a lead molecule for drug discovery.

The synthesis of 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline involves a multi-step process that typically begins with the preparation of intermediates such as chlorinated benzene derivatives. Advanced synthetic techniques, including Suzuki coupling and Buchwald-Hartwig amination, have been employed to construct the cinnoline framework with high precision. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity and yield optimization. These synthetic strategies not only highlight the versatility of cinnoline chemistry but also underscore the importance of precise molecular engineering in achieving desired properties.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline in natural systems is critical for assessing its potential ecological impact. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that the compound undergoes slow microbial degradation due to its stable aromatic structure. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, 4-Chloro-3-(2-chloroethyl)-8-methylcinnoline represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological evaluations, position it as a valuable tool for both academic research and industrial innovation. As researchers continue to explore its potential, this compound is likely to play an increasingly important role in shaping future technologies and therapeutic interventions.